Cas no 868979-12-8 (N-(2-{8-methylimidazo1,2-apyridin-2-yl}ethyl)thiophene-2-sulfonamide)

• Product Name: N-(2-{8-methylimidazo1,2-apyridin-2-yl}ethyl)thiophene-2-sulfonamide
• CAS No: 868979-12-8
• MF: C₁₄H₁₅N₃O₂S₂
• MW: 321.417800188065
• CID: 6571962
• Update Time: 2025-11-01

N-(2-{8-methylimidazo1,2-apyridin-2-yl}ethyl)thiophene-2-sulfonamide Chemical and Physical Properties

Names and Identifiers

• N-(2-{8-methylimidazo1,2-apyridin-2-yl}ethyl)thiophene-2-sulfonamide
• N-[2-(8-methylimidazo[1,2-a]pyridin-2-yl)ethyl]thiophene-2-sulfonamide

• Inchi： 1S/C14H15N3O2S2/c1-11-4-2-8-17-10-12(16-14(11)17)6-7-15-21(18,19)13-5-3-9-20-13/h2-5,8-10,15H,6-7H2,1H3
• InChI Key： IIKNYYGZCFNSOA-UHFFFAOYSA-N
• SMILES： C1(S(NCCC2=CN3C(=N2)C(C)=CC=C3)(=O)=O)SC=CC=1

Additional information on N-(2-{8-methylimidazo1,2-apyridin-2-yl}ethyl)thiophene-2-sulfonamide

N-(2-{8-methylimidazo[1,2-a]pyridin-2-yl}ethyl)thiophene-2-sulfonamide: A Comprehensive Overview

N-(2-{8-methylimidazo[1,2-a]pyridin-2-yl}ethyl)thiophene-2-sulfonamide (CAS No. 868979-12-8) is a sophisticated compound that has garnered significant attention in the field of medicinal chemistry due to its unique structural features and potential therapeutic applications. This compound belongs to the class of sulfonamides and is characterized by its imidazo[1,2-a]pyridine core, which imparts significant biological activity. In this article, we will delve into the chemical structure, synthesis, biological properties, and recent research advancements of this compound.

The chemical structure of N-(2-{8-methylimidazo[1,2-a]pyridin-2-yl}ethyl)thiophene-2-sulfonamide is composed of a thiophene ring linked to a sulfonamide group, with an imidazo[1,2-a]pyridine moiety attached to an ethyl chain. The imidazo[1,2-a]pyridine scaffold is known for its ability to interact with various biological targets, making it a valuable scaffold in drug discovery. The presence of the methyl group at the 8-position of the imidazo[1,2-a]pyridine ring further enhances the compound's lipophilicity and bioavailability.

The synthesis of N-(2-{8-methylimidazo[1,2-a]pyridin-2-yl}ethyl)thiophene-2-sulfonamide typically involves a multi-step process. One common approach starts with the preparation of the imidazo[1,2-a]pyridine core through a condensation reaction between an appropriate amine and a pyridine derivative. The resulting intermediate is then functionalized to introduce the thiophene and sulfonamide groups. Recent advancements in synthetic methodologies have focused on improving the efficiency and selectivity of these reactions, leading to higher yields and purer products.

In terms of biological activity, N-(2-{8-methylimidazo[1,2-a]pyridin-2-yl}ethyl)thiophene-2-sulfonamide has shown promising results in various preclinical studies. Research has demonstrated its potential as an inhibitor of specific enzymes and receptors involved in disease pathways. For instance, studies have indicated that this compound exhibits potent anti-inflammatory properties by inhibiting the production of pro-inflammatory cytokines such as TNF-α and IL-6. Additionally, it has been shown to have antiproliferative effects on cancer cells by targeting key signaling pathways.

One notable area of research involves the use of N-(2-{8-methylimidazo[1,2-a]pyridin-2-yl}ethyl)thiophene-2-sulfonamide in the treatment of neurodegenerative diseases. Preclinical studies have suggested that this compound can modulate microglial activation and reduce neuroinflammation, which are key factors in diseases such as Alzheimer's and Parkinson's. These findings have sparked interest in further exploring its therapeutic potential in clinical settings.

The pharmacokinetic properties of N-(2-{8-methylimidazo[1,2-a]pyridin-2-yl}ethyl)thiophene-2-sulfonamide have also been extensively studied. Research has shown that it exhibits favorable absorption, distribution, metabolism, and excretion (ADME) profiles. The compound's lipophilicity and molecular weight contribute to its good oral bioavailability and ability to cross the blood-brain barrier. These properties make it a promising candidate for drug development.

In conclusion, N-(2-{8-methylimidazo[1,2-a]pyridin-2-yl}ethyl)thiophene-2-sulfonamide (CAS No. 868979-12-8) is a multifaceted compound with significant potential in medicinal chemistry. Its unique chemical structure and biological activities make it a valuable target for further research and development. Ongoing studies continue to uncover new applications and mechanisms of action for this compound, highlighting its importance in advancing therapeutic strategies for various diseases.